Cas no 1217863-66-5 ({2-(3,4-Dimethoxy-phenyl)-dimethyl-silanyl-phenyl}methanol)

• Product Name: {2-(3,4-Dimethoxy-phenyl)-dimethyl-silanyl-phenyl}methanol
• CAS No: 1217863-66-5
• MF: C₁₇H₂₂O₃Si
• MW: 302.440286159515
• MDL: MFCD16251555
• CID: 1072752
• PubChem ID: 57416881
• Update Time: 2025-05-26

{2-(3,4-Dimethoxy-phenyl)-dimethyl-silanyl-phenyl}methanol Chemical and Physical Properties

Names and Identifiers

• {2-[(3,4-Dimethoxyphenyl)dimethylsilyl]-phenyl}methanol
• 2-[(3,4-Dimethoxyphenyl)dimethylsilyl]benzyl alcohol
• [2-[(3,4-dimethoxyphenyl)-dimethylsilyl]phenyl]methanol
• {2-[(3,4-Dimethoxyphenyl)(dimethyl)silyl]phenyl}methanol
• Homsi(r) 3,4-dimethoxyphenyl
• AS-2225
• MFCD16251555
• {2-[(3,4-Dimethoxy-phenyl)-dimethyl-silanyl]-phenyl}-methanol
• 2-[(3,4-Dimethoxyphenyl)-dimethylsilyl]phenyl]methanol
• DTXSID30726226
• A907202
• 1217863-66-5
• (2-((3,4-Dimethoxyphenyl)dimethylsilyl)phenyl)methanol
• CS-0442732
• {2-[(3,4-Dimethoxy-Phenyl)-Dimethyl-Silanyl]-Phenyl}Methanol
• {2-[(3,4-dimethoxyphenyl)dimethylsilyl]phenyl}methanol
• AKOS025392272
• {2-(3,4-Dimethoxy-phenyl)-dimethyl-silanyl-phenyl}methanol

• MDL： MFCD16251555
• Inchi： 1S/C17H22O3Si/c1-19-15-10-9-14(11-16(15)20-2)21(3,4)17-8-6-5-7-13(17)12-18/h5-11,18H,12H2,1-4H3
• InChI Key： CMVBYOSNMSYTNO-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C1C=CC(=C(C=1)OC)OC)C1C=CC=CC=1CO

Computed Properties

• Exact Mass: 302.13382109g/mol
• Monoisotopic Mass: 302.13382109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų

{2-(3,4-Dimethoxy-phenyl)-dimethyl-silanyl-phenyl}methanol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on {2-(3,4-Dimethoxy-phenyl)-dimethyl-silanyl-phenyl}methanol

Professional Introduction to Compound with CAS No. 1217863-66-5 and Product Name: {2-(3,4-Dimethoxy-phenyl)-dimethyl-silanyl-phenyl}methanol

Compound with the CAS number 1217863-66-5 and the product name {2-(3,4-Dimethoxy-phenyl)-dimethyl-silanyl-phenyl}methanol represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and material science. The presence of both dimethoxy-substituted phenyl and dimethyl-silanyl groups in its molecular framework imparts distinct chemical properties that make it a valuable candidate for further exploration.

The {2-(3,4-Dimethoxy-phenyl)-dimethyl-silanyl-phenyl}methanol molecule is particularly noteworthy for its ability to serve as a versatile intermediate in synthetic chemistry. The 3,4-dimethoxyphenyl moiety is known for its stability and reactivity, making it an ideal building block for more complex molecular architectures. This feature is particularly relevant in the context of developing novel pharmaceuticals, where structural stability and functional diversity are critical factors.

In recent years, there has been a growing interest in the development of organosilicon compounds due to their unique electronic and steric properties. The dimethyl-silanyl group in this compound contributes to its overall stability while also providing a handle for further functionalization. This dual functionality makes it an attractive candidate for use in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. Such reactions are widely employed in the pharmaceutical industry to construct complex molecular structures efficiently.

Current research in the field of medicinal chemistry has highlighted the importance of aromatic rings with substituents that can modulate biological activity. The 3,4-dimethoxyphenyl group is one such substituent that has shown promise in various pharmacological applications. Its ability to interact with biological targets while maintaining structural integrity makes it a valuable component in drug design. Furthermore, the presence of the hydroxymethyl group at the para position relative to the silanyl group provides an additional site for chemical modification, allowing for the creation of a wide range of derivatives.

One of the most exciting aspects of this compound is its potential application in the development of bioactive molecules. The combination of electronic and steric effects arising from the dimethoxyphenyl and dimethyl-silanyl groups can be exploited to design molecules with specific biological activities. For instance, such compounds have shown promise as intermediates in the synthesis of kinase inhibitors, which are critical targets in oncology research. The ability to fine-tune the electronic properties of these molecules through strategic functionalization opens up new avenues for drug discovery.

The synthesis of {2-(3,4-Dimethoxy-phenyl)-dimethyl-silanyl-phenyl}methanol presents an interesting challenge due to the need to maintain regioselectivity during functionalization. However, recent advances in synthetic methodologies have made it possible to achieve high yields and purity levels under controlled conditions. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the desired silane-functionalized aromatic cores. These methods not only enhance efficiency but also minimize unwanted side reactions, ensuring that the final product meets stringent quality standards.

From a material science perspective, this compound also exhibits intriguing properties that make it suitable for applications beyond pharmaceuticals. The silanyl group can serve as an anchor for surface modifications, enabling the creation of functionalized materials with tailored properties. Such materials could find use in catalysis, coatings, or even electronic devices where precise control over surface chemistry is essential. The versatility of this compound underscores its importance as a multifunctional building block.

The ongoing research into organosilicon compounds like {2-(3,4-Dimethoxy-phenyl)-dimethyl-silanyl-phenyl}methanol is driven by their potential to revolutionize both drug development and material science. By leveraging their unique chemical properties, scientists are able to design molecules with enhanced efficacy and selectivity. As our understanding of these compounds grows, so too does their potential to address some of the most pressing challenges in modern chemistry and biology.

In conclusion, compound with CAS No. 1217863-66-5 and product name {2-(3,4-Dimethoxy-phenyl)-dimethyl-silanyl-phenyl}methanol represents a significant advancement with far-reaching implications. Its structural features and functional versatility make it a valuable asset in both academic research and industrial applications. As further studies continue to uncover its potential, it is likely that this compound will play an increasingly important role in shaping the future of organic chemistry and pharmaceutical science.